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Compound of Interest

Compound Name: 2-Nonenal

Cat. No.: B1234100 Get Quote

Essential Safety and Handling Guide for 2-
Nonenal
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for handling 2-Nonenal, a compound recognized

as a skin, eye, and respiratory irritant.[1][2][3] Adherence to these guidelines is critical for

minimizing exposure risks and ensuring safe laboratory practices.

Personal Protective Equipment (PPE)
When handling 2-Nonenal, a comprehensive PPE strategy is required to prevent contact and

inhalation. The following table summarizes the necessary protective gear.
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PPE Category Item
Specifications &
Recommendations

Eye Protection Safety Goggles or Glasses

Should be compliant with

OSHA's eye and face

protection regulations (29 CFR

1910.133) or European

Standard EN166.[1]

Hand Protection Chemical-Resistant Gloves

Butyl rubber and nitrile gloves

are recommended for handling

aldehydes.[4] Avoid latex or

polyvinyl chlorides as they may

not offer sufficient protection.

[4]

Body Protection Protective Clothing

A lab coat or chemical-

resistant apron should be worn

to prevent skin contact.[1]

Respiratory Protection Respirator

Use a NIOSH-approved

respirator, especially in areas

with inadequate ventilation.[1]

[4] An air-purifying respirator

with organic vapor cartridges is

a suitable option.

Chemical Safety and Exposure Data
While specific occupational exposure limits (OELs) such as Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) for 2-Nonenal are not readily available in standard

databases, it is crucial to handle it with care due to its irritant properties. The known physical

and chemical properties are summarized below.
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Property Value

Flash Point 79 °C (174.2 °F)[1][2]

Physical State Liquid[1]

Hazards Skin, eye, and respiratory irritant[1][2][3]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining a safe laboratory environment when

working with 2-Nonenal.

Engineering Controls:

Always handle 2-Nonenal in a well-ventilated area.

A certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.

Safe Handling Practices:

Ensure all required PPE is donned before handling the chemical.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors.

After handling, wash hands and any exposed skin thoroughly with soap and water.[5]

Remove and wash contaminated clothing before reuse.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Keep away from heat, sparks, and open flames.[1]

Emergency and First Aid Protocols
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In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][6]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[1][4][5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water. Seek

immediate medical attention.[1]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Gloves, Goggles, Protective Clothing)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill Area

Decontaminate the Area

Dispose of Waste
in a Sealed Container

Report the Incident

Click to download full resolution via product page

Workflow for responding to a 2-Nonenal spill.

Waste Disposal:
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All waste containing 2-Nonenal must be collected in a designated, labeled, and sealed

container.

Dispose of the chemical waste through an approved hazardous waste disposal facility.

Follow all federal, state, and local regulations for hazardous waste disposal. Never pour 2-
Nonenal down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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